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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562909

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Camaric acid, with a primary
focus on the extensively researched p-Coumaric acid, as a promising lead compound in drug
discovery. This document details its biological activities, outlines experimental protocols for its
evaluation, and presents key quantitative data to guide further research and development.

Introduction

Initially, it is crucial to distinguish between two compounds that may be referred to as "Camaric
acid". One is a pentacyclic triterpenoid isolated from the Lantana genus, which has shown
some anti-inflammatory and antimicrobial properties. However, the vast body of research
relevant to lead compound discovery is centered on p-Coumaric acid (4-hydroxycinnamic acid),
a phenolic compound widely distributed in the plant kingdom.[1][2] Due to its diverse and
potent biological activities, including anticancer, anti-inflammatory, antioxidant, and
antimicrobial effects, p-Coumaric acid has emerged as a significant lead compound for the
development of novel therapeutics.[3][4][5] This document will primarily focus on p-Coumaric
acid and its derivatives.

Data Presentation: Quantitative Biological Activity

The following tables summarize the quantitative data on the biological activities of both the
triterpenoid Camaric acid and, more extensively, p-Coumaric acid and its derivatives.
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Table 1: Biological Activity of Camaric Acid

(Triterpenaid)
Activity Type Parameter Value Target/Model Reference
] TPA-induced
Anti-
) ICs0 0.67 mg/ear mouse ear
inflammatory
edema
Antimicrobial MIC 4.88 pg/mL Escherichia coli
Pseudomonas
MIC 9.76 pg/mL )
aeruginosa
Staphylococcus
MIC 19.5 pg/mL
aureus
MIC 19.5 pg/mL Bacillus cereus
MIC 19.5 pg/mL Candida albicans
. Brine shrimp
Cytotoxicity LCso 4.1 pg/mL
larvae

Table 2: Anticancer Activity of p-Coumaric Acid and its
Derivatives
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Compound Cell Line Assay ICs0/ECs0 Reference
) ) HCT-15 (colon o )
p-Coumaric acid Antiproliferative 1400 pmol/L
cancer)
] ) HT-29 (colon o )
p-Coumaric acid Antiproliferative 1600 pmol/L
cancer)
) ] HT-29 (colon MTT Assay (Day
p-Coumaric acid 150 uM
cancer) 1)
) ) HT-29 (colon MTT Assay (Day
p-Coumaric acid 125 uM
cancer) 3)
_ ) HT-29 (colon MTT Assay (Day
p-Coumaric acid 100 uM
cancer) 5)
4-0-(2"-0O-
Acetyl-6"-O-p-
y P A549 (lung ) ) )
coumaroyl-D- Anti-proliferative 37.73 pg/mL
cancer)
glucopyranosyl)-
p-CA
4-0-(2"-0-
Acetyl-6"-O-p-
NCI-H1299 (lung ] ] ]
coumaroyl-D- Anti-proliferative 50.6 pg/mL
cancer)
glucopyranosyl)-
p-CA
4-0-(2"-0O-
Acetyl-6"-O-p-
HCC827 (lung ) ) )
coumaroyl-D- Anti-proliferative 62.0 pg/mL
cancer)
glucopyranosyl)-
p-CA
) ) MCF-7 (breast Chemopreventiv
o-Coumaric acid 4.95 mM
cancer) e

Table 3: Antimicrobial Activity of p-Coumaric Acid
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Target
. Type MIC MBC Reference
Organism
Alicyclobacillus .
) ] Gram-positive
acidoterrestris ) 0.2 mg/mL 0.2 mg/mL
_ Bacteria
(vegetative cells)
Alicyclobacillus -
) ) Gram-positive
acidoterrestris ) 0.2 mg/mL >1.6 mg/mL
Bacteria
(spores)

o ) Gram-negative
Escherichia coli ) 1 mg/mL
Bacteria

Various bacterial Gram-positive &

10 - 80 pg/mL

pathogens Gram-negative

Signaling Pathways Modulated by p-Coumaric Acid

p-Coumaric acid exerts its therapeutic effects by modulating several key signaling pathways

involved in cell survival, proliferation, and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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